Cas no 1344298-45-8 (2,2-Dimethylpyrrolidine-1-sulfonyl chloride)

• Product Name: 2,2-Dimethylpyrrolidine-1-sulfonyl chloride
• CAS No: 1344298-45-8
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD18295122
• CID: 4674990
• PubChem ID: 63219374
• Update Time: 2025-06-13

2,2-Dimethylpyrrolidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpyrrolidine-1-sulfonyl chloride
• 2,2-Dimethylpyrrolidine-1-sulfonyl chloride

• MDL： MFCD18295122
• Inchi： 1S/C6H12ClNO2S/c1-6(2)4-3-5-8(6)11(7,9)10/h3-5H2,1-2H3
• InChI Key： PXBYYPHEHRTKDY-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC1(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 45.8

Additional information on 2,2-Dimethylpyrrolidine-1-sulfonyl chloride

Recent Advances in the Application of 2,2-Dimethylpyrrolidine-1-sulfonyl chloride (CAS: 1344298-45-8) in Chemical Biology and Pharmaceutical Research

2,2-Dimethylpyrrolidine-1-sulfonyl chloride (CAS: 1344298-45-8) is a specialized sulfonylating reagent that has garnered significant attention in recent years due to its unique chemical properties and applications in medicinal chemistry and chemical biology. This compound, characterized by its pyrrolidine ring and sulfonyl chloride functional group, serves as a versatile building block for the synthesis of sulfonamide derivatives, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the modification of biomolecules, enabling the exploration of novel therapeutic agents and chemical probes.

One of the key applications of 2,2-Dimethylpyrrolidine-1-sulfonyl chloride lies in its use as a sulfonylation agent for amines and other nucleophiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases, a class of enzymes implicated in various diseases, including cancer and glaucoma. The study reported that derivatives synthesized using this reagent exhibited enhanced selectivity and potency compared to traditional sulfonylation methods, underscoring its potential in rational drug design.

In addition to its role in drug discovery, 2,2-Dimethylpyrrolidine-1-sulfonyl chloride has been employed in chemical biology for the selective labeling of proteins and peptides. A groundbreaking 2022 paper in Angewandte Chemie detailed its use in the development of activity-based probes (ABPs) for serine hydrolases. The researchers utilized the reagent to introduce a sulfonyl moiety onto specific amino acid residues, enabling the real-time monitoring of enzyme activity in complex biological systems. This approach has opened new avenues for understanding enzyme dynamics and identifying novel drug targets.

Recent advancements in synthetic methodologies have further expanded the utility of 2,2-Dimethylpyrrolidine-1-sulfonyl chloride. A 2023 report in Organic Letters described a one-pot, catalyst-free protocol for the sulfonylation of heterocyclic compounds using this reagent, achieving high yields and excellent functional group tolerance. This method has been particularly valuable for the rapid diversification of compound libraries in high-throughput screening campaigns, accelerating the discovery of lead compounds for various therapeutic areas.

The safety and handling of 2,2-Dimethylpyrrolidine-1-sulfonyl chloride have also been subjects of recent research. A 2024 study in Chemical Research in Toxicology investigated its stability and reactivity under different storage conditions, providing guidelines for its safe use in laboratory settings. The findings emphasized the importance of anhydrous conditions and low temperatures to prevent decomposition, ensuring consistent performance in synthetic applications.

In conclusion, 2,2-Dimethylpyrrolidine-1-sulfonyl chloride (CAS: 1344298-45-8) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies highlighting its versatility, efficiency, and broad applicability. Its role in the synthesis of sulfonamide derivatives, development of chemical probes, and advancement of synthetic methodologies underscores its significance in modern drug discovery and biological research. Future research is expected to further explore its potential in targeted therapies and precision medicine, solidifying its position as a cornerstone reagent in the field.